![molecular formula C15H15FN4O2 B5560147 4-fluoro-N-[6-(4-morpholinyl)-4-pyrimidinyl]benzamide](/img/structure/B5560147.png)
4-fluoro-N-[6-(4-morpholinyl)-4-pyrimidinyl]benzamide
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Description
4-fluoro-N-[6-(4-morpholinyl)-4-pyrimidinyl]benzamide, also known as 4F-MPH, is a synthetic compound that belongs to the class of phenethylamine and piperidine derivatives. It is a potent psychostimulant that acts as a dopamine reuptake inhibitor and norepinephrine reuptake inhibitor. The chemical structure of 4F-MPH is similar to that of methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD). However, 4F-MPH is not approved for medical use and is classified as a research chemical.
Scientific Research Applications
Synthesis and Biological Activity
- Larvicidal Activity : A series of compounds including pyrimidine linked with morpholinophenyl derivatives demonstrated significant larvicidal activity against third instar larvae. The presence of electron withdrawing groups such as fluorine was associated with enhanced activity, highlighting the potential of such compounds in pest control applications (Gorle et al., 2016).
Fluorinated Heterocycles in Pharmaceutical and Agrochemical Industries
- Synthesis of Fluorinated Heterocycles : Research on the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation showcased the role of benzamides in creating valuable compounds for pharmaceutical and agrochemical applications. This work illustrates the strategic incorporation of fluorine into bioactive molecules to modulate their properties (Wu et al., 2017).
Imaging and Diagnostic Applications
- Imaging Sigma-2 Receptor Status in Tumors : Fluorine-18 labeled benzamide analogs have been explored as ligands for PET imaging of the sigma-2 receptor status in solid tumors, demonstrating high tumor uptake and potential for diagnostic imaging (Tu et al., 2007).
Fluorescence Studies and Molecular Probes
- Fluorophores for Oligodeoxyribonucleotides : Novel fluorophores based on benzodifuranyl and pyrimidinyl derivatives have shown promising applications in labeling oligodeoxyribonucleotides, offering high fluorescence signals and enhanced hybridization affinity. This application is crucial for molecular biology and genetic research (Singh et al., 2007).
Antimicrobial and Anti-inflammatory Agents
- Antimicrobial and Anti-Inflammatory Activities : Derivatives of 4-fluoro-N-[6-(4-morpholinyl)-4-pyrimidinyl]benzamide have been synthesized and demonstrated notable antimicrobial and anti-inflammatory activities, making them potential candidates for therapeutic applications (Desai et al., 2013).
properties
IUPAC Name |
4-fluoro-N-(6-morpholin-4-ylpyrimidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O2/c16-12-3-1-11(2-4-12)15(21)19-13-9-14(18-10-17-13)20-5-7-22-8-6-20/h1-4,9-10H,5-8H2,(H,17,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXVGFVZTROUDRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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